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Compound of Interest

Compound Name:
1-Ethyl-1-methylhydrazine

hydrochloride

CAS No.: 5514-24-9

Cat. No.: B1382369

Get Quote

Whitepaper: Physicochemical Profiling and Synthetic Workflows for CAS 5514-24-9 (1-Ethyl-1-
methylhydrazine Hydrochloride)

Executive Summary
As a Senior Application Scientist in early-stage drug discovery, I frequently evaluate hydrazine

derivatives for the construction of complex nitrogenous heterocycles. CAS 5514-24-9 (1-ethyl-
1-methylhydrazine hydrochloride) is a highly versatile, unsymmetrical dialkylhydrazine salt.

Unlike its volatile free base counterpart (CAS 4986-48-5), the hydrochloride salt offers superior

benchtop stability[1][2]. This stability makes it the preferred reagent for synthesizing pyrazolium

salts, triazoles, and zwitterionic aminimides. This technical guide unpacks its physicochemical

properties, structural advantages, and provides field-validated protocols for its application in

pharmaceutical synthesis.

Physicochemical Properties & Molecular
Descriptors
The physical state of a reagent dictates its handling, safety, and stoichiometric precision. 1-

Ethyl-1-methylhydrazine in its free base form is a volatile liquid that is highly prone to rapid
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oxidation and degradation[3]. By utilizing the hydrochloride salt (CAS 5514-24-9), we trap the

hydrazine as a stable, crystalline solid[1]. This fundamental shift in physical state prevents

degradation and ensures exact molar equivalents can be weighed during high-throughput

screening and scale-up.

Table 1: Comparative Physicochemical Data

Property
1-Ethyl-1-methylhydrazine
HCl (Salt)

1-Ethyl-1-methylhydrazine
(Free Base)

CAS Registry Number 5514-24-9[1] 4986-48-5[2]

Molecular Formula C3H11ClN2[4] C3H10N2[2]

Molecular Weight 110.59 g/mol [4] 74.13 g/mol [2]

SMILES CCN(C)N.Cl CCN(C)N[2]

InChIKey N/A
ZFSFKYIBIOKXKI-

UHFFFAOYSA-N[2]

Topological Polar Surface Area N/A 29.3 Å²[2]

Strategic Applications in Drug Development
The structural asymmetry of 1-ethyl-1-methylhydrazine makes it an exceptional building block

for structure-activity relationship (SAR) optimization.

Kinase & Protease Inhibitors: The incorporation of an ethyl group (compared to the

ubiquitous dimethylhydrazine) subtly increases the lipophilicity (clogP) and alters the steric

bulk of the resulting heterocycle. This precise structural tuning has been leveraged in the

development of highly selective β -tryptase inhibitors for asthma treatment[5].

Aminimide Peptidomimetics: Aminimides are zwitterionic functional groups (N⁺-N⁻) that

serve as stable isosteres for peptide bonds. CAS 5514-24-9 is a critical precursor in the

modular synthesis of these compounds, reacting with acyl halides to form stable, biologically

active peptidomimetics used in combinatorial chemistry[6].
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Experimental Workflows and Self-Validating
Protocols
To ensure reproducibility, experimental design must account for the reactivity of the hydrazine

nucleophile. Below are field-proven methodologies detailing the causality behind each step.

CAS 5514-24-9 (HCl Salt)
Stable Precursor

In Situ Neutralization
(THF, 0 °C, Et3N)

 Base Addition

Free Base (CAS 4986-48-5)
Active Nucleophile

 Deprotonation

Electrophilic Addition
(Acyl/Alkyl Halide)

 Nucleophilic Attack

Zwitterionic Aminimide
(Target Compound)

 Cyclization / Precipitation

Click to download full resolution via product page

Workflow for the modular synthesis of aminimides utilizing 1-ethyl-1-methylhydrazine
hydrochloride.
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Protocol A: Modular Synthesis of Aminimides
Causality & Logic: The reaction must be initiated at 0 °C. The nucleophilic attack of the

liberated unsymmetrical hydrazine on an acyl derivative is highly exothermic. Strict thermal

control prevents the thermal degradation of the hydrazine and suppresses competing side

reactions (e.g., over-alkylation)[6].

Step-by-Step Methodology:

Preparation: Suspend 1.0 equivalent of CAS 5514-24-9 in anhydrous tetrahydrofuran (THF)

under an inert argon atmosphere.

In Situ Neutralization: Cool the suspension to 0 °C using an ice bath. Add 1.1 equivalents of

a non-nucleophilic base (e.g., triethylamine or N,N-diisopropylethylamine) dropwise.

Self-Validation Check: The dissolution of the suspension or the formation of a fine

triethylamine hydrochloride precipitate confirms the successful liberation of the free base

(CAS 4986-48-5).

Electrophilic Addition: Slowly add 0.95 equivalents of the target electrophile (e.g., a 2-

bromoacetyl derivative) dissolved in THF dropwise over 15 minutes[6].

Maturation: Maintain stirring at 0 °C for 15 minutes, then remove the ice bath and allow the

reaction to warm to room temperature overnight.

Isolation: Filter the resulting suspension.

Self-Validation Check: The target aminimide diastereomers will typically precipitate as a

white solid from the THF solution, allowing for straightforward isolation via vacuum

filtration[6].

Protocol B: Synthesis of Pyrazolium Salts
Causality & Logic: When reacting an N,N-disubstituted hydrazine with a 1,3-diketone, standard

pyrazole formation is arrested at the quaternization stage. Because both nitrogen atoms are

alkylated, the final dehydration step yields a positively charged pyrazolium salt rather than a

neutral pyrazole.
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Step-by-Step Methodology:

Dissolution: Dissolve CAS 5514-24-9 in absolute ethanol.

Condensation: Add 1.0 equivalent of the chosen 1,3-diketone (e.g., acetylacetone).

Reflux: Heat the mixture to reflux (approx. 78 °C) for 4-6 hours. The acidic proton from the

hydrochloride salt catalyzes the initial imine formation.

Crystallization: Cool the mixture to 0 °C to induce the crystallization of the 1-ethyl-1-

methylpyrazolium chloride salt. Filter and wash with cold ether.

Safety, Handling, and Environmental Impact
Hydrazine derivatives possess significant toxicity and are suspected carcinogens.

PPE & Engineering Controls: All manipulations involving CAS 5514-24-9 must be conducted

in a certified chemical fume hood. Nitrile gloves (double-gloved) and safety goggles are

mandatory.

Storage: Store the hydrochloride salt in a tightly sealed container under an inert atmosphere,

away from strong oxidizing agents to prevent exothermic decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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